propan-2-yl (2S,3S)-2-amino-3-methylpentanoate

• IUPAC Name: propan-2-yl (2S,3S)-2-amino-3-methylpentanoate
• InChI: InChI=1S/C9H19NO2/c1-5-7(4)8(10)9(11)12-6(2)3/h6-8H,5,10H2,1-4H3/t7-,8-/m0/s1
• InChI Key: IGLFLAMJRDARAK-YUMQZZPRSA-N
• Canonical SMILES: CCC(C)C(C(=O)OC(C)C)N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)OC(C)C)N
• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol

Description

Propan-2-yl (2S,3S)-2-amino-3-methylpentanoate is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, asymmetric syntheses of (2R,3S)-3-Hydroxyproline and (2S,3S)-3-Hydroxyproline have been developed. The key synthetic step in these strategies is the conversion of protected α,δ-dihydroxy-β-amino esters (either 2,3-anti- or 2,3-syn-configured) into β,δ-dihydroxy-α-amino esters (protected forms thereof), via the intermediacy of the corresponding aziridinium ions.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed. For instance, the structure of Ritonavir, an L-valine derivative, has been described. It has an alpha-amino group acylated by a [(2-isopropyl-1,3-thiazol-4-yl)methyl]methylcarbamoyl group.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the conversion of protected α,δ-dihydroxy-β-amino esters into β,δ-dihydroxy-α-amino esters has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the molecular weight of propan-2-yl (2S)-2-[[2-[(2S,3S)-2-[[[(2R)-2-amino-3-sulfanylpropyl]amino]-3-methylpentoxy]-3-phenylpropanoyl]amino]-4-methylsulfonylbutanoate is 559.8 g/mol.

Mechanism of Action

The mechanism of action of similar compounds has been investigated. For example, Ritonavir, a human immunodeficiency virus type 1 (HIV-1) protease inhibitor and CYP3A inhibitor, is used as a pharmacokinetic enhancer to boost the activity of other HIV medicines.

Future Directions

The development of non-nucleoside structured compounds with antiviral activity is a promising area of research. Knowledge of the drug’s activity toward specific molecular targets may be the key to researching new antiviral compounds and repositioning drugs already approved for clinical use.